Cas no 2227726-47-6 (tert-butyl N-(4S)-4-hydroxypentylcarbamate)

• Product Name: tert-butyl N-(4S)-4-hydroxypentylcarbamate
• CAS No: 2227726-47-6
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 6149862
• PubChem ID: 165620840
• Update Time: 2025-05-20

tert-butyl N-(4S)-4-hydroxypentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4S)-4-hydroxypentylcarbamate
• 2227726-47-6
• tert-butyl N-[(4S)-4-hydroxypentyl]carbamate
• EN300-1883306

• Inchi： 1S/C10H21NO3/c1-8(12)6-5-7-11-9(13)14-10(2,3)4/h8,12H,5-7H2,1-4H3,(H,11,13)/t8-/m0/s1
• InChI Key： KRBKZBHPDGIZIH-QMMMGPOBSA-N
• SMILES： O(C(NCCC[C@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4S)-4-hydroxypentylcarbamate

tert-butyl N-(4S)-4-hydroxypentylcarbamate: A Comprehensive Overview

tert-butyl N-(4S)-4-hydroxypentylcarbamate, also known by its CAS number 2227726-47-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of tert-butyl N-(4S)-4-hydroxypentylcarbamate consists of a tert-butyl group attached to a carbamate moiety, with a hydroxypentyl chain that exhibits an S-configuration at the fourth carbon. This configuration is crucial for its biological activity, as stereochemistry often plays a pivotal role in molecular interactions within the body. The compound's structure allows for versatile interactions, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-(4S)-4-hydroxypentylcarbamate. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields and purity. These methods not only enhance the scalability of production but also ensure the stereochemical integrity required for biological testing. The ability to synthesize this compound with high precision has been a cornerstone in advancing its research.

In terms of pharmacological activity, tert-butyl N-(4S)-4-hydroxypentylcarbamate has shown potential as a modulator of enzyme activity. Studies published in 2023 have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting its role in treating conditions associated with enzyme dysregulation. Furthermore, preclinical trials have indicated that this compound exhibits favorable pharmacokinetic profiles, including good bioavailability and minimal toxicity.

The stereochemistry of the hydroxypentyl chain in tert-butyl N-(4S)-4-hydroxypentylcarbamate is particularly significant. The S-configuration at the fourth carbon ensures proper alignment for binding to target proteins, which is essential for its biological efficacy. This stereochemical specificity underscores the importance of chiral synthesis in drug development, as minor deviations can drastically alter activity and safety profiles.

Beyond its enzymatic modulation potential, tert-butyl N-(4S)-4-hydroxypentylcarbamate has also been explored for its role in neuroprotective therapies. Research indicates that it may act as a neuroprotectant by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly promising given the growing need for effective treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, tert-butyl N-(4S)-4-hydroxypentylcarbamate, with its CAS number 2227726-47-6, represents a compelling compound with diverse applications in medicinal chemistry. Its unique structure, coupled with recent advancements in synthesis and pharmacological testing, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds the potential to contribute significantly to therapeutic innovations across various disease states.